Cas no 898411-43-3 (4-(4-methoxybenzenesulfonamido)-N-(1,3-thiazol-2-yl)benzamide)

• Product Name: 4-(4-methoxybenzenesulfonamido)-N-(1,3-thiazol-2-yl)benzamide
• CAS No: 898411-43-3
• MF: C₁₇H₁₅N₃O₄S₂
• MW: 389.448701143265
• CID: 5481794
• Update Time: 2025-06-08

4-(4-methoxybenzenesulfonamido)-N-(1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-[[(4-methoxyphenyl)sulfonyl]amino]-N-2-thiazolyl-
• 4-(4-methoxybenzenesulfonamido)-N-(1,3-thiazol-2-yl)benzamide

• Inchi： 1S/C17H15N3O4S2/c1-24-14-6-8-15(9-7-14)26(22,23)20-13-4-2-12(3-5-13)16(21)19-17-18-10-11-25-17/h2-11,20H,1H3,(H,18,19,21)
• InChI Key： ZDHYLBPAGCCYFT-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)C1=CC=C(NS(C2=CC=C(OC)C=C2)(=O)=O)C=C1

Additional information on 4-(4-methoxybenzenesulfonamido)-N-(1,3-thiazol-2-yl)benzamide

4-(4-Methoxybenzenesulfonamido)-N-(1,3-Thiazol-2-yl)benzamide: A Comprehensive Overview

4-(4-Methoxybenzenesulfonamido)-N-(1,3-thiazol-2-yl)benzamide (CAS No. 898411-43-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxybenzenesulfonamido group and a thiazol-2-yl substituent. These functional groups contribute to its potential biological activities and therapeutic applications.

The methoxybenzenesulfonamido moiety is known for its ability to enhance the solubility and bioavailability of compounds, making it a valuable component in drug design. The thiazol-2-yl group, on the other hand, is often associated with antimicrobial and antifungal properties, as well as its role in modulating various biological pathways. Together, these structural elements make 4-(4-methoxybenzenesulfonamido)-N-(1,3-thiazol-2-yl)benzamide a promising candidate for further investigation in the development of novel therapeutics.

Recent studies have explored the potential of 4-(4-methoxybenzenesulfonamido)-N-(1,3-thiazol-2-yl)benzamide in various biological contexts. One notable area of research is its activity against bacterial and fungal pathogens. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as several fungal species. The mechanism of action appears to involve the disruption of cell membrane integrity and the inhibition of essential metabolic pathways.

In addition to its antimicrobial properties, 4-(4-methoxybenzenesulfonamido)-N-(1,3-thiazol-2-yl)benzamide has shown promise in the treatment of inflammatory conditions. Research conducted at the University of California, San Francisco, revealed that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that it may have potential applications in the management of chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-(4-methoxybenzenesulfonamido)-N-(1,3-thiazol-2-yl)benzamide have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. Furthermore, toxicological assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it a safe option for further clinical evaluation.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(4-methoxybenzenesulfonamido)-N-(1,3-thiazol-2-yl)benzamide in human subjects. Early results from Phase I trials have been encouraging, with no significant adverse effects reported at tested doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 4-(4-methoxybenzenesulfonamido)-N-(1,3-thiazol-2-yl)benzamide (CAS No. 898411-43-3) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.